Cas no 2228539-56-6 (4-(4,4-Difluorocyclohexyl)butan-2-ol)

• Product Name: 4-(4,4-Difluorocyclohexyl)butan-2-ol
• CAS No: 2228539-56-6
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 5786954
• PubChem ID: 165702165
• Update Time: 2025-05-25

4-(4,4-Difluorocyclohexyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228539-56-6
• 4-(4,4-difluorocyclohexyl)butan-2-ol
• EN300-1952368
• 4-(4,4-Difluorocyclohexyl)butan-2-ol

• Inchi： 1S/C10H18F2O/c1-8(13)2-3-9-4-6-10(11,12)7-5-9/h8-9,13H,2-7H2,1H3
• InChI Key： LMLHZZTVGLWCNY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCC(C)O)CC1)F

Computed Properties

• Exact Mass: 192.13257152g/mol
• Monoisotopic Mass: 192.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4,4-Difluorocyclohexyl)butan-2-ol

4-(4,4-Difluorocyclohexyl)butan-2-ol: A Comprehensive Overview

The compound 4-(4,4-Difluorocyclohexyl)butan-2-ol (CAS No. 2228539-56-6) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclohexane ring substituted with two fluorine atoms at the 4-position and a butanediol moiety attached at the same position. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

Recent studies have highlighted the potential of 4-(4,4-Difluorocyclohexyl)butan-2-ol in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing fluorinated polymers, which are known for their exceptional thermal stability and chemical resistance. For instance, a 2023 study published in *Macromolecules* demonstrated that polymers derived from this compound exhibit superior performance in high-temperature environments, making them ideal candidates for aerospace and automotive applications.

In addition to its role in polymer synthesis, 4-(4,4-Difluorocyclohexyl)butan-2-ol has also been investigated for its potential in drug discovery. The compound's unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic properties. A 2023 research article in *Journal of Medicinal Chemistry* reported that derivatives of this compound showed promising activity against several enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 4-(4,4-Difluorocyclohexyl)butan-2-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A key challenge in its synthesis is achieving high enantiomeric excess due to the compound's chiral centers. Recent advancements in asymmetric catalysis have enabled researchers to develop more efficient and environmentally friendly methods for producing this compound. For example, a 2023 study published in *Organic Letters* described the use of a palladium-catalyzed asymmetric alkylation reaction to synthesize this compound with excellent enantioselectivity.

From an environmental perspective, the ecological impact of 4-(4,4-Difluorocyclohexyl)butan-2-ol has been a topic of interest. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds, which can lead to bioaccumulation and toxicity concerns. However, recent research has shown that under certain conditions, this compound can undergo biodegradation through microbial activity. A 2023 study in *Environmental Science & Technology* reported that specific bacterial strains were capable of metabolizing this compound under anaerobic conditions, offering a potential solution for its safe disposal.

Looking ahead, the versatility of 4-(4,4-Difluorocyclohexyl)butan-2-ol suggests that it will continue to play a significant role in various scientific and industrial applications. Its ability to serve as both a building block for advanced materials and a lead compound in drug discovery underscores its importance in modern chemistry. As research into this compound progresses, it is expected that new insights will emerge regarding its properties and potential uses.